Cas no 1352490-67-5 (Cyclobutyl-[5-(1-isopropyl-pyrrolidin-2-yl)-pyridin-2-yl]-carbamic acid tert-butyl ester)

• Product Name: Cyclobutyl-[5-(1-isopropyl-pyrrolidin-2-yl)-pyridin-2-yl]-carbamic acid tert-butyl ester
• CAS No: 1352490-67-5
• MF: C₂₁H₃₃N₃O₂
• MW: 359.505625486374
• CID: 5178993
• Update Time: 2025-11-03

Cyclobutyl-[5-(1-isopropyl-pyrrolidin-2-yl)-pyridin-2-yl]-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclobutyl-[5-(1-isopropyl-pyrrolidin-2-yl)-pyridin-2-yl]-carbamic acid tert-butyl ester
• Carbamic acid, N-cyclobutyl-N-[5-[1-(1-methylethyl)-2-pyrrolidinyl]-2-pyridinyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C21H33N3O2/c1-15(2)23-13-7-10-18(23)16-11-12-19(22-14-16)24(17-8-6-9-17)20(25)26-21(3,4)5/h11-12,14-15,17-18H,6-10,13H2,1-5H3
• InChI Key： CGHHPTGHTAFXPX-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)N(C1CCC1)C1=NC=C(C2CCCN2C(C)C)C=C1

Additional information on Cyclobutyl-[5-(1-isopropyl-pyrrolidin-2-yl)-pyridin-2-yl]-carbamic acid tert-butyl ester

Research Briefing on Cyclobutyl-[5-(1-isopropyl-pyrrolidin-2-yl)-pyridin-2-yl]-carbamic acid tert-butyl ester (CAS: 1352490-67-5)

Cyclobutyl-[5-(1-isopropyl-pyrrolidin-2-yl)-pyridin-2-yl]-carbamic acid tert-butyl ester (CAS: 1352490-67-5) is a novel chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and other therapeutic agents. This research briefing aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug discovery.

The compound's unique structure, featuring a cyclobutyl group and a tert-butyl ester, has been the focus of several synthetic chemistry studies. Researchers have developed efficient routes for its preparation, often involving multi-step reactions that ensure high yield and purity. The presence of the isopropyl-pyrrolidinyl moiety is particularly noteworthy, as it contributes to the compound's ability to interact with various biological targets, including enzymes and receptors involved in disease pathways.

Recent pharmacological evaluations have demonstrated that Cyclobutyl-[5-(1-isopropyl-pyrrolidin-2-yl)-pyridin-2-yl]-carbamic acid tert-butyl ester exhibits promising activity in modulating specific kinase pathways. Kinases are critical regulators of cellular processes, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. Preliminary data suggest that this compound may serve as a scaffold for the development of selective kinase inhibitors, offering potential therapeutic benefits with reduced off-target effects.

In addition to its kinase-modulating properties, the compound has also been investigated for its role in prodrug design. The tert-butyl ester group can be hydrolyzed under physiological conditions, releasing the active drug molecule. This property makes it an attractive candidate for improving the pharmacokinetic profiles of therapeutic agents, enhancing their bioavailability and stability. Several studies have explored its use in the design of prodrugs for antiviral and anticancer applications, with encouraging results in preclinical models.

Despite these promising findings, further research is needed to fully elucidate the compound's mechanism of action and optimize its pharmacological properties. Current studies are focused on structure-activity relationship (SAR) analyses to identify key structural features that contribute to its biological activity. Additionally, efforts are underway to evaluate its safety and efficacy in more advanced in vivo models, which will be critical for its transition into clinical development.

In conclusion, Cyclobutyl-[5-(1-isopropyl-pyrrolidin-2-yl)-pyridin-2-yl]-carbamic acid tert-butyl ester (CAS: 1352490-67-5) represents a promising candidate in the field of medicinal chemistry. Its unique structural features and demonstrated biological activity make it a valuable tool for drug discovery and development. Continued research into its applications and optimization will likely yield significant advancements in the treatment of various diseases, particularly those involving kinase dysregulation.